Cas no 476660-41-0 (4-chloro-2-methyl-5-nitrobenzoic Acid)

• Product Name: 4-chloro-2-methyl-5-nitrobenzoic Acid
• CAS No: 476660-41-0
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD18071079
• CID: 1518253
• PubChem ID: 10846366
• Update Time: 2025-05-26

4-chloro-2-methyl-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5-nitrobenzoic acid
• SureCN5115680
• KB-85657
• 2-Carboxy-5-chloro-4-nitrotoluene
• 4-Chlor-2-methyl-5-nitro-benzoesaeure
• 4-chloro-2-methyl-5-nitro-benzoic acid
• 4-Chlor-5-nitro-o-toluylsaeure
• 4-Chloro-5-nitro-o-toluic acid
• 4-chloro-2-methyl-5-nitrobenzoic Acid

• MDL： MFCD18071079
• Inchi： 1S/C8H6ClNO4/c1-4-2-6(9)7(10(13)14)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： KKNSDWSYFJIEKU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(=O)O)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-chloro-2-methyl-5-nitrobenzoic Acid

Introduction to 4-chloro-2-methyl-5-nitrobenzoic Acid (CAS No. 476660-41-0)

4-chloro-2-methyl-5-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 476660-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic acids, characterized by its nitro and chloro substituents on a benzoic acid backbone. The presence of these functional groups imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The structural motif of 4-chloro-2-methyl-5-nitrobenzoic acid consists of a benzene ring substituted with a chlorine atom at the 4-position, a methyl group at the 2-position, and a nitro group at the 5-position. This specific arrangement of substituents influences its electronic properties, making it a versatile building block for further functionalization. The nitro group, in particular, is known for its ability to participate in nucleophilic aromatic substitution reactions, while the chloro and methyl groups can serve as anchors for additional chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 4-chloro-2-methyl-5-nitrobenzoic acid can be reduced to an amine, which can then be further derivatized to produce bioactive molecules. This transformation has been utilized in the synthesis of various pharmacophores, including those with antimicrobial and anti-inflammatory properties. For instance, researchers have employed this compound as a precursor in the development of novel agents targeting bacterial infections, leveraging its ability to undergo selective reduction and functionalization.

One of the most compelling aspects of 4-chloro-2-methyl-5-nitrobenzoic acid is its role in medicinal chemistry. The combination of electron-withdrawing and electron-donating groups on the benzene ring creates a dynamic environment that can be exploited for designing molecules with specific biological activities. The nitro group, being highly polarizable, can interact with biological targets through dipole-dipole interactions or hydrogen bonding, depending on the surrounding environment. This feature has been exploited in the design of drug candidates that require precise molecular recognition.

Moreover, 4-chloro-2-methyl-5-nitrobenzoic acid has found applications in materials science and catalysis. Its ability to participate in various chemical reactions makes it a useful scaffold for developing new catalysts or ligands for transition metals. For example, researchers have investigated its use in palladium-catalyzed cross-coupling reactions, where it serves as an effective ligand or intermediate. These reactions are crucial in constructing complex organic molecules, which are often required for pharmaceutical applications.

The synthesis of 4-chloro-2-methyl-5-nitrobenzoic acid typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include nitration of appropriately substituted benzoic acids followed by chlorination and methylation. The choice of reagents and reaction conditions is critical to achieving the desired product without side reactions. Advanced techniques such as flow chemistry have also been explored to improve scalability and efficiency in its production.

In academic research, 4-chloro-2-methyl-5-nitrobenzoic acid has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure allows researchers to probe fundamental aspects of organic chemistry, such as regioselectivity and stereoselectivity. By studying how different functional groups influence reaction outcomes, scientists can gain insights into designing more complex molecules with tailored properties.

The pharmaceutical industry has also recognized the value of 4-chloro-2-methyl-5-nitrobenzoic acid as an intermediate in drug discovery programs. Its versatility allows for rapid diversification of molecular structures, enabling the screening of large libraries of compounds for biological activity. This approach has led to several promising candidates that are being evaluated further for their therapeutic potential. The ability to modify its core structure while maintaining key pharmacophoric features makes it an indispensable tool in medicinal chemistry.

From a regulatory perspective, 4-chloro-2-methyl-5-nitrobenzoic acid must be handled with appropriate safety measures due to its reactivity and potential toxicity. While it is not classified as a hazardous material under standard definitions, proper laboratory protocols should be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation or unintended reactions, ensuring consistent quality throughout its use.

Future research directions may focus on expanding the applications of 4-chloro-2-methyl-5-nitrobenzoic acid by exploring new synthetic pathways or uncovering novel biological activities. Advances in computational chemistry could also aid in predicting its behavior in different chemical environments, facilitating more efficient drug design processes. As our understanding of molecular interactions grows, so too will the utility of this versatile compound.